Cas no 2228814-35-3 (tert-butyl N-1-(2-methoxy-6-methylphenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(2-methoxy-6-methylphenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228814-35-3
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 6250547
• PubChem ID: 165623724
• Update Time: 2025-10-29

tert-butyl N-1-(2-methoxy-6-methylphenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-methoxy-6-methylphenyl)-2-oxoethyl-N-methylcarbamate
• 2228814-35-3
• EN300-1886937
• tert-butyl N-[1-(2-methoxy-6-methylphenyl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C16H23NO4/c1-11-8-7-9-13(20-6)14(11)12(10-18)17(5)15(19)21-16(2,3)4/h7-10,12H,1-6H3
• InChI Key： FSPRUGADUAXCBA-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C(=CC=CC=1C)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-1-(2-methoxy-6-methylphenyl)-2-oxoethyl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-1-(2-methoxy-6-methylphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228814-35-3)

The compound tert-butyl N-1-(2-methoxy-6-methylphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228814-35-3) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl group, methoxy and methyl substituents, and carbamate functionality, make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development.

One of the key reasons for the growing attention on tert-butyl N-1-(2-methoxy-6-methylphenyl)-2-oxoethyl-N-methylcarbamate is its relevance in the synthesis of bioactive molecules. The presence of both N-methylcarbamate and 2-oxoethyl moieties offers versatile reactivity, enabling the creation of complex structures. This aligns with current trends in medicinal chemistry, where there is a high demand for novel scaffolds that can target specific biological pathways. The compound's CAS No. 2228814-35-3 is frequently searched in scientific databases, reflecting its importance in cutting-edge research.

In addition to its pharmaceutical applications, tert-butyl N-1-(2-methoxy-6-methylphenyl)-2-oxoethyl-N-methylcarbamate has garnered interest in material science. The methoxy and methyl groups contribute to its stability and solubility, making it suitable for use in polymer chemistry and coatings. This dual applicability in both life sciences and material engineering underscores its versatility and broadens its market potential.

From an environmental perspective, the compound's biodegradability and low toxicity profile are often discussed in sustainability-focused forums. As industries shift toward greener chemistry, tert-butyl N-1-(2-methoxy-6-methylphenyl)-2-oxoethyl-N-methylcarbamate is being evaluated for its eco-friendly attributes. Researchers are exploring its use in sustainable agrochemical formulations, which aligns with global efforts to reduce the environmental impact of farming practices.

The synthesis of tert-butyl N-1-(2-methoxy-6-methylphenyl)-2-oxoethyl-N-methylcarbamate typically involves multi-step organic reactions, including protection-deprotection strategies and selective functionalization. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to optimize its production, addressing the need for efficiency and scalability. These innovations are particularly relevant given the increasing demand for high-purity intermediates in the pharmaceutical sector.

Analytical characterization of CAS No. 2228814-35-3 is another area of active research. Techniques like NMR spectroscopy, mass spectrometry, and HPLC are routinely used to confirm its structure and purity. The compound's spectral data is often shared in open-access databases, facilitating collaboration and accelerating discovery workflows. This transparency is highly valued in the scientific community, where reproducibility and data integrity are paramount.

Market trends indicate a rising demand for tert-butyl N-1-(2-methoxy-6-methylphenyl)-2-oxoethyl-N-methylcarbamate, driven by its applications in niche segments. Custom synthesis providers and contract research organizations (CROs) are expanding their portfolios to include this compound, catering to the needs of academic and industrial clients. Its CAS No. 2228814-35-3 is often listed in procurement databases, highlighting its commercial significance.

Looking ahead, the compound's potential in personalized medicine and targeted therapies is a hot topic. Its modular structure allows for derivatization, enabling the creation of tailored molecules for specific medical conditions. This aligns with the broader trend toward precision medicine, where customized treatments are becoming the norm. As such, tert-butyl N-1-(2-methoxy-6-methylphenyl)-2-oxoethyl-N-methylcarbamate is poised to play a pivotal role in next-generation therapeutics.

In conclusion, tert-butyl N-1-(2-methoxy-6-methylphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228814-35-3) is a multifaceted compound with wide-ranging applications. Its chemical properties, combined with its relevance in contemporary research, make it a subject of ongoing interest. Whether in drug development, material science, or sustainable agriculture, this molecule continues to demonstrate its value as a key building block in modern chemistry.